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Compound of Interest

Compound Name: Ioxilan

Cat. No.: B029793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the protocol for Ioxilan injection

in cerebral arteriography, a critical diagnostic imaging procedure for visualizing the blood

vessels of the brain. The information is intended to guide researchers and professionals in the

safe and effective use of Ioxilan for cerebrovascular imaging studies.

Data Presentation: Ioxilan Injection Parameters for
Cerebral Arteriography
The following table summarizes the quantitative data for the administration of Ioxilan in adult

cerebral arteriography.
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Parameter Value Unit Citation

Ioxilan Concentration 300 mgI/mL [1][2][3][4]

Recommended Dose

per Injection
8 to 12 mL [1]

Equivalent Iodine

Dose per Injection
2.4 to 3.6 grams

Maximum Total Dose

per Procedure
150 mL

Injection Rate

Approximate the flow

rate in the injected

vessel

-

Experimental Protocol: Cerebral Arteriography with
Ioxilan
This protocol outlines the key steps and considerations for performing cerebral arteriography

using Ioxilan injection.

Patient Preparation
Informed Consent: Ensure the patient has provided informed consent after a thorough

explanation of the procedure, including potential risks and benefits.

Medical History and Physical Examination: Obtain a detailed medical history, including any

allergies (especially to iodine or contrast media), history of renal impairment, and current

medications. Perform a focused neurological examination.

Laboratory Tests: As clinically indicated, perform a complete blood count, serum creatinine to

assess renal function, and coagulation profile.

Hydration: Ensure the patient is well-hydrated before and after the procedure to minimize the

risk of contrast-induced nephropathy. Dehydration should be avoided.

Fasting: Patients are typically required to fast for 4-8 hours before the procedure.
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Pre-medication: For patients with a history of contrast media allergy, a pre-medication

regimen with corticosteroids and antihistamines may be considered.

Equipment and Materials
Angiography suite with biplane digital subtraction angiography (DSA) capabilities.

Sterile drapes, gowns, and gloves.

Catheters and guidewires for selective vessel catheterization.

Power injector.

Ioxilan (300 mgI/mL) injection, warmed to body temperature.

Emergency resuscitation equipment and medications.

Cerebral Arteriography Procedure
Patient Positioning: The patient is positioned supine on the angiography table. The head is

immobilized to prevent motion artifacts.

Anesthesia: Local anesthesia is administered at the arterial access site (commonly the

femoral artery). Conscious sedation may be used to enhance patient comfort.

Arterial Access: A catheter is introduced into the arterial system, typically via the femoral

artery, and navigated under fluoroscopic guidance to the aortic arch.

Selective Catheterization: The catheter is then selectively guided into the cerebral arteries

(e.g., internal and external carotid arteries, vertebral arteries).

Ioxilan Injection and Imaging:

Once the catheter is in the desired position, Ioxilan (300 mgI/mL) is injected.

The injection volume is typically 8 to 12 mL per vessel.

The injection rate should be adjusted to approximate the blood flow rate of the specific

vessel being imaged.
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Digital subtraction angiography (DSA) images are acquired in multiple projections (e.g.,

anteroposterior, lateral, oblique) to visualize the cerebral vasculature.

Catheter Removal and Hemostasis: After imaging is complete, the catheter is removed.

Hemostasis is achieved at the puncture site through manual compression or a vascular

closure device.

Post-Procedure Monitoring and Care
Observation: The patient is monitored in a recovery area for several hours. Vital signs,

neurological status, and the puncture site are checked regularly.

Hydration: Encourage oral or intravenous fluid intake to facilitate the renal clearance of the

contrast agent.

Puncture Site Care: The patient should be instructed on how to care for the puncture site,

including keeping it clean and dry and monitoring for signs of bleeding, hematoma, or

infection.

Activity Restrictions: Strenuous activity should be avoided for a specified period, typically 24-

48 hours.

Follow-up: A follow-up appointment should be scheduled to discuss the results of the

angiogram and any further management.

Visualizations
Workflow for Ioxilan Injection in Cerebral Arteriography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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